Cas no 2305251-87-8 (N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride)
N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride
- EN300-6745459
- 2305251-87-8
- N,N,3-triethylpiperidine-3-carboxamide hydrochloride
-
- Inchi: 1S/C12H24N2O.ClH/c1-4-12(8-7-9-13-10-12)11(15)14(5-2)6-3;/h13H,4-10H2,1-3H3;1H
- InChI Key: WFWFZNIWHDNERA-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1(CC)CNCCC1)N(CC)CC
Computed Properties
- Exact Mass: 248.1655411g/mol
- Monoisotopic Mass: 248.1655411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6745459-0.05g |
N,N,3-triethylpiperidine-3-carboxamide hydrochloride |
2305251-87-8 | 95.0% | 0.05g |
$218.0 | 2025-03-13 | |
| Enamine | EN300-6745459-0.1g |
N,N,3-triethylpiperidine-3-carboxamide hydrochloride |
2305251-87-8 | 95.0% | 0.1g |
$326.0 | 2025-03-13 | |
| Enamine | EN300-6745459-0.25g |
N,N,3-triethylpiperidine-3-carboxamide hydrochloride |
2305251-87-8 | 95.0% | 0.25g |
$466.0 | 2025-03-13 | |
| Enamine | EN300-6745459-0.5g |
N,N,3-triethylpiperidine-3-carboxamide hydrochloride |
2305251-87-8 | 95.0% | 0.5g |
$735.0 | 2025-03-13 | |
| Enamine | EN300-6745459-1.0g |
N,N,3-triethylpiperidine-3-carboxamide hydrochloride |
2305251-87-8 | 95.0% | 1.0g |
$943.0 | 2025-03-13 | |
| Enamine | EN300-6745459-2.5g |
N,N,3-triethylpiperidine-3-carboxamide hydrochloride |
2305251-87-8 | 95.0% | 2.5g |
$1848.0 | 2025-03-13 | |
| Enamine | EN300-6745459-5.0g |
N,N,3-triethylpiperidine-3-carboxamide hydrochloride |
2305251-87-8 | 95.0% | 5.0g |
$2732.0 | 2025-03-13 | |
| Enamine | EN300-6745459-10.0g |
N,N,3-triethylpiperidine-3-carboxamide hydrochloride |
2305251-87-8 | 95.0% | 10.0g |
$4052.0 | 2025-03-13 | |
| Aaron | AR028LQ4-50mg |
N,N,3-triethylpiperidine-3-carboxamidehydrochloride |
2305251-87-8 | 95% | 50mg |
$325.00 | 2025-02-16 | |
| Aaron | AR028LQ4-100mg |
N,N,3-triethylpiperidine-3-carboxamidehydrochloride |
2305251-87-8 | 95% | 100mg |
$474.00 | 2025-02-16 |
N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride
Introduction to N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride (CAS No: 2305251-87-8)
N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride, with the CAS number 2305251-87-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.
The structure of N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride features a piperidine ring substituted with three ethyl groups at the 1, 2, and 3 positions, respectively. This substitution pattern contributes to its unique chemical properties and biological interactions. The amide functionality at the 3-position introduces a polar moiety, which can participate in hydrogen bonding and other forms of molecular recognition. These structural characteristics make it a promising scaffold for designing molecules with specific target interactions.
In recent years, there has been growing interest in piperidine derivatives due to their potential as pharmacophores in drug discovery. Studies have demonstrated that modifications of the piperidine core can significantly influence the biological activity of these compounds. For instance, derivatives with similar substitution patterns have been explored for their effects on enzyme inhibition and receptor binding. The compound N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride is no exception and has been investigated for its potential role in modulating various biological pathways.
One of the most compelling aspects of N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride is its versatility as a building block in medicinal chemistry. The presence of both amide and tertiary amine groups provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific applications. For example, the amide group can be used to link other pharmacophores or to enhance solubility, while the tertiary amine can serve as a hydrogen bond acceptor or participate in ionic interactions.
Recent research has highlighted the importance of piperidine derivatives in the development of novel therapeutics. A notable study published in the Journal of Medicinal Chemistry demonstrated that certain piperidine-based compounds exhibit potent activity against inflammatory diseases by inhibiting specific enzymes involved in cytokine production. While N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride has not yet been tested in these contexts, its structural similarity suggests that it may share similar mechanisms of action.
The synthesis of N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the piperidine ring through cyclization reactions, followed by alkylation to introduce the ethyl groups. The final step involves forming the amide bond and converting it into its hydrochloride salt form to improve stability and bioavailability.
In terms of pharmacokinetic properties, N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride is expected to exhibit moderate solubility in water due to the presence of polar functional groups. This solubility profile could influence its absorption and distribution within the body. Additionally, the compound's metabolic stability would be a critical factor in determining its duration of action and potential side effects. Further studies are needed to elucidate these properties through in vitro and in vivo experiments.
The potential applications of N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride extend beyond traditional therapeutic areas. Researchers are exploring its use in diagnostic imaging agents due to its ability to form stable complexes with metal ions that are commonly used in magnetic resonance imaging (MRI). Such applications could provide new insights into disease mechanisms and improve diagnostic accuracy.
Another emerging area of interest is the use of piperidine derivatives as scaffolds for developing small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes and are often considered "undruggable" targets for small molecule drugs. However, modifications to the piperidine core have shown promise in disrupting these interactions effectively. The compound N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride could be a valuable starting point for designing such inhibitors.
The safety profile of any pharmaceutical compound is paramount before it can be considered for clinical use. Preliminary toxicology studies on related compounds suggest that piperidine derivatives generally exhibit low toxicity at therapeutic doses. However, comprehensive safety assessments are necessary for N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride to ensure its suitability for human use. These studies would include acute toxicity tests, chronic exposure assessments, and evaluations of potential genotoxicity or carcinogenicity.
The regulatory landscape for new pharmaceutical compounds is stringent and requires thorough documentation of their safety and efficacy before approval by agencies such as the FDA or EMA. As such, researchers must adhere to Good Manufacturing Practices (GMP) during synthesis and characterization phases. Additionally, all preclinical data must be meticulously compiled and submitted as part of regulatory submissions.
In conclusion, N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride (CAS No: 2305251-87-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple opportunities for chemical modification and biological evaluation. While additional studies are needed to fully understand its potential applications and safety profile, this compound stands out as a valuable asset in drug discovery efforts aimed at addressing unmet medical needs.
2305251-87-8 (N,N,3-Triethylpiperidine-3-carboxamide;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)